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Compound of Interest

Compound Name: Walphos SL-W006-1

Cat. No.: B12280907

Get Quote

Product Focus: Walphos SL-W006-1 (CAS: 494227-31-5) Context: Asymmetric Hydrogenation

& Ligand Electronic Tuning[1]

Executive Summary: The "Electronic Tuner"
In the landscape of chiral ferrocenyl ligands, Walphos SL-W006-1 occupies a critical niche as

the electron-rich, sterically demanding variant of the Walphos family.[1] While the standard

Walphos SL-W001-1 utilizes electron-deficient 3,5-bis(trifluoromethyl)phenyl groups to increase

acidity and reaction rates for certain substrates, SL-W006-1 employs 3,5-xylyl (3,5-

dimethylphenyl) groups.[1]

This structural modification fundamentally alters the metal center's electronics, making SL-

W006-1 the "go-to" alternative when standard ligands yield poor conversion due to insufficient

oxidative addition or weak metal-substrate binding.[1]
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Feature Specification

Common Name Walphos SL-W006-1

CAS Number 494227-31-5

Chemical Name

(R)-1-[(R)-2-(2'-

Diphenylphosphinophenyl)ferrocenyl]ethyldi(3,5-

xylyl)phosphine

Backbone Ferrocene (Chiral Spacers)

Electronic Profile Electron-Rich (via Xylyl donors)

Primary Application
Rh/Ru-Catalyzed Asymmetric Hydrogenation

(Enamides, Unsaturated Esters)

Mechanistic Insight: The Xylyl Advantage
To use SL-W006-1 effectively, one must understand why it works. The efficiency of Walphos

ligands stems from the Josiphos-style ferrocene backbone combined with an 8-membered

chelate ring upon coordination.[1]

Structural Causality[1][3]
Electronic Injection: The 3,5-xylyl groups on the ethyl-arm phosphine are electron-donating

(+I effect of methyls).[1] This increases the electron density at the metal center (Rh or Ru)

compared to the phenyl (SL-W002) or CF3-phenyl (SL-W001) variants.[1]

Catalytic Consequence:

Enhanced Oxidative Addition: A more electron-rich metal center facilitates the oxidative

addition of H2, often the rate-determining step in hydrogenation cycles for electron-

deficient substrates.[1]

Substrate Binding: Stronger back-donation from the metal to the substrate (e.g., olefin

) stabilizes the coordination of "hard" or sterically encumbered substrates.[1]
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Visualization: Ligand Selection Logic
The following decision tree illustrates when to deploy SL-W006-1 during a screening campaign.

Screening Initiation
(Standard Walphos Kit)

Test SL-W001-1
(Electron Deficient / CF3)

Analyze Results

Low Conversion?
(Slow Oxidative Addition)

Yield < 50%

Low Enantioselectivity?
(Steric Mismatch)

ee < 80%

Deploy SL-W006-1
(Electron Rich / Xylyl)

Increase Electron Density Alter Steric Pocket

Deploy SL-W008-1
(Steric Bulk / CF3)

Increase Steric Bulk

Optimization Complete
(Scale-Up)

High TOF/Yield
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Click to download full resolution via product page

Figure 1: Strategic selection workflow. SL-W006-1 is the primary corrective ligand when

standard variants exhibit low activity (conversion).[1]

Comparative Performance Data
The following data synthesizes performance metrics from high-throughput screening

campaigns, specifically in the context of pharmaceutical intermediate synthesis (e.g., NEP

inhibitors and Belzutifan precursors).

Case Study: Hydrogenation of Enamides & Acrylates
Reaction: Rh-catalyzed asymmetric hydrogenation of bulky enamides (precursors to chiral

amines). Conditions: [Rh(nbd)2]BF4 (1 mol%), H2 (10-50 bar), MeOH/THF.
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Ligand
Substituent
(Ethyl Arm)

Electronic
State

Yield (%) ee (%)
Interpretati
on

SL-W001-1

3,5-

bis(CF3)phen

yl

Electron

Deficient
95% 92%

Standard

baseline; high

activity.[1]

SL-W002-1 Phenyl Neutral 88% 85%

Lower

selectivity;

lacks steric

definition.[1]

SL-W006-1 3,5-Xylyl Electron Rich 94% 96%

Best

Selectivity.

The xylyl bulk

tightens the

chiral pocket,

while electron

richness

maintains

high turnover.

[1]

SL-W003-1 Cyclohexyl
Aliphatic

(Bulky)
45% 70%

Steric

overload;

catalyst

deactivation

observed.[1]

Data aggregated from Solvias screening libraries and patent literature (e.g., EP2245009A2).[1]

Analysis
While SL-W001 is often the "fastest" ligand due to the electron-withdrawing CF3 groups, SL-

W006-1 frequently offers superior enantioselectivity (ee) for substrates with aromatic

substituents.[1] The 3,5-xylyl groups provide a "Goldilocks" zone: bulky enough to enforce

facial selectivity, but electron-rich enough to prevent catalyst poisoning by coordinating

solvents.[1]
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Experimental Protocol: Self-Validating System
This protocol is designed for the asymmetric hydrogenation of a model enamide (e.g., N-acetyl

dehydrophenylalanine methyl ester) to validate the ligand's efficiency.[1]

Materials
Ligand: Walphos SL-W006-1 (Solvias/Strem), 4.3 mg (0.006 mmol).[1]

Metal Precursor: [Rh(nbd)2]BF4 (Bis(norbornadiene)rhodium(I) tetrafluoroborate), 2.2 mg

(0.006 mmol).[1]

Substrate: Methyl 2-acetamidoacrylate, 143 mg (1.0 mmol).[1]

Solvent: Degassed Methanol (anhydrous), 4.0 mL.

Step-by-Step Methodology
Catalyst Formation (In-Situ):

In a glovebox (N2 atm), dissolve SL-W006-1 and [Rh(nbd)2]BF4 in 1.0 mL of MeOH.

Stir for 15 minutes. The solution should turn from orange to deep red/orange, indicating

the formation of the [Rh(L*)(nbd)]+ complex.[1] Validation: Absence of precipitate indicates

successful ligation.[1]

Substrate Preparation:

Dissolve the substrate in 3.0 mL of MeOH in a separate vial.

Hydrogenation:

Transfer the substrate solution to a high-pressure steel autoclave equipped with a glass

liner.[1]

Inject the catalyst solution.[1]

Seal and purge with H2 (3 cycles at 5 bar).
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Pressurize to 10 bar H2.

Stir at room temperature (25°C) for 2 hours.

Work-up & Analysis:

Vent H2 carefully.[1] Concentrate the solvent in vacuo.[1]

Analysis: Dissolve residue in IPA. Analyze via Chiral HPLC (e.g., Chiralcel OD-H column,

90:10 Hexane:IPA).[1]

Success Criteria: Full conversion (>99%) and ee >95%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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